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Abstract
8-Aminoguanosine is a synthetic purine nucleoside derivative of guanosine with significant

pharmacological interest. It primarily functions as a water-soluble prodrug that is rapidly

converted in vivo to its active metabolite, 8-aminoguanine.[1][2] This conversion is central to its

mechanism of action, which is dominated by the potent inhibition of the enzyme Purine

Nucleoside Phosphorylase (PNPase).[3] This inhibition alters the purine metabolic landscape,

leading to notable diuretic, natriuretic, and glucosuric effects, while uniquely sparing potassium.

[4][5] This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, biological signaling pathways, and relevant experimental

methodologies for 8-Aminoguanosine.

Chemical Structure and Identification
8-Aminoguanosine is structurally characterized by a guanine base modified with an amino

group at the C8 position, attached to a ribose sugar moiety via a β-N9-glycosidic bond.

IUPAC Name: 2,8-diamino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-

yl]-1H-purin-6-one

Synonyms: 2,8-Diaminoinosine, 8-Amino-D-guanosine
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Molecular Formula: C₁₀H₁₄N₆O₅

Canonical SMILES: C([C@@H]1--INVALID-LINK--

N2C3=C(C(=O)NC(=N3)N)N=C2N)O">C@HO)O

InChI Key: FNXPTCITVCRFRK-UMMCILCDSA-N

Physicochemical Properties
The physicochemical properties of 8-Aminoguanosine are summarized in the table below.

Notably, it possesses greater water solubility than its active metabolite, 8-aminoguanine,

making it a more suitable candidate for in vivo administration in research settings.

Property Value Source

Molecular Weight 298.26 g/mol

Physical Form White to brown powder

Melting Point

>330°C (decomposes) (Value

for metabolite 8-

aminoguanine)

Solubility
DMSO: 1 mg/mL (with

warming)

Water: More soluble than 8-

aminoguanine

Storage Temperature 2-8°C

Assay Purity ≥98% (by HPLC)

Biological Activity and Signaling Pathways
The primary biological effects of 8-Aminoguanosine are mediated through its conversion to 8-

aminoguanine. The key mechanisms of action are detailed below.
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Primary Mechanism: Inhibition of Purine Nucleoside
Phosphorylase (PNPase)
8-Aminoguanosine acts as a prodrug, being converted to 8-aminoguanine, which is a potent

competitive inhibitor of PNPase. PNPase is a key enzyme in the purine salvage pathway,

responsible for the phosphorolysis of inosine and guanosine into hypoxanthine and guanine,

respectively.

PNPase inhibition by 8-aminoguanine leads to an accumulation of the PNPase substrate

inosine in the renal interstitium. Elevated inosine levels activate adenosine A₂B receptors,

which is thought to increase renal medullary blood flow, ultimately producing diuretic and

natriuretic effects.

Drug Action Enzymatic Reaction

Downstream Signaling

8-Aminoguanosine
(Prodrug)

8-Aminoguanine
(Active Metabolite)

Metabolism
PNPase

Inhibits
Inosine Hypoxanthine

Catalyzes

Adenosine A₂B Receptor

Activates

Increased Renal Blood Flow
Diuresis & Natriuresis

8-Aminoguanine / 8-Aminoguanosine

Rac1 Signaling

Inhibits

Renal Potassium Channels
(e.g., ROMK, BK)

Modulates Activity

Decreased K⁺ Excretion
(Antikaliuretic Effect)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1139982?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

